[(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate

• Molecular Formula: C14H8Cl4N2O2
• Molecular Weight: 378.0 g/mol
• IUPAC Name: [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C14H8Cl4N2O2/c15-7-1-3-9(11(17)5-7)13(19)20-22-14(21)10-4-2-8(16)6-12(10)18/h1-6H,(H2,19,20)
• InChI Key: IQALEPIBMDVMAI-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C(=N/OC(=O)C2=C(C=C(C=C2)Cl)Cl)/N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=NOC(=O)C2=C(C=C(C=C2)Cl)Cl)N

Description

[(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate is a synthetic organic compound characterized by the presence of dichlorophenyl and dichlorobenzoate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate typically involves the condensation of 2,4-dichlorobenzaldehyde with 2,4-dichloroaniline in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The resulting Schiff base is then esterified with 2,4-dichlorobenzoic acid using a coupling agent like dicyclohexylcarbodiimide (DCC) to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of corresponding amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry

In chemistry, [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

In biological research, this compound is investigated for its potential as an antimicrobial agent. Studies have shown that it exhibits activity against certain bacterial strains, making it a candidate for further development in antibacterial therapies.

Medicine

In medicinal chemistry, the compound is explored for its potential therapeutic applications. Its ability to interact with specific biological targets makes it a promising candidate for drug development, particularly in the treatment of infectious diseases.

Industry

In the industrial sector, [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate is used in the production of specialty chemicals and materials. Its stability and reactivity make it suitable for various applications, including the synthesis of polymers and coatings.

Mechanism of Action

The mechanism of action of [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to the desired biological effect. For example, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes.

Comparison with Similar Compounds

Similar Compounds

• [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] benzoate
• [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 4-chlorobenzoate
• [(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 3,5-dichlorobenzoate

Uniqueness

[(Z)-[amino-(2,4-dichlorophenyl)methylidene]amino] 2,4-dichlorobenzoate is unique due to the presence of multiple chlorine atoms, which enhance its reactivity and stability. This makes it distinct from other similar compounds and provides it with unique properties that can be exploited in various applications.